3,5-dibromo-N,N-diphenylaniline

• Molecular Formula: C18H13Br2N
• Molecular Weight: 403.1 g/mol
• IUPAC Name: 3,5-dibromo-N,N-diphenylaniline
• InChI: InChI=1S/C18H13Br2N/c19-14-11-15(20)13-18(12-14)21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13H
• InChI Key: RZWVHVSSKSRSJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC(=CC(=C3)Br)Br

Description

3,5-Dibromo-N,N-diphenylaniline (C₁₈H₁₃Br₂N, molecular weight 403.1 g/mol) is a brominated aromatic amine featuring two bromine atoms at the 3- and 5-positions of the central benzene ring and diphenylamino groups at the nitrogen (Fig. 1). It is synthesized via bromination of N,N-diphenylaniline using Br₂ or N-bromosuccinimide (NBS) under controlled stoichiometry and temperature (0–25°C) to ensure regioselectivity . Industrial production employs continuous flow reactors for scalability and purity . The compound’s dual bromine substitution enhances its reactivity, enabling diverse applications in organic synthesis, material science, and coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,5-dibromo-N,N-diphenylaniline typically involves the bromination of N,N-diphenylaniline. One common method is the reaction of N,N-diphenylaniline with bromine in the presence of a solvent like acetic acid. The reaction is carried out at room temperature, and the product is purified through recrystallization .

Industrial Production Methods: In an industrial setting, the production of 3,5-dibromo-N,N-diphenylaniline can be scaled up by using continuous flow reactors. This method ensures better control over reaction conditions and yields a higher purity product. The use of automated systems also reduces the risk of handling hazardous chemicals .

Chemical Reactions Analysis

Types of Reactions: 3,5-Dibromo-N,N-diphenylaniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form quinone derivatives.

Reduction Reactions: Reduction of the bromine atoms can lead to the formation of N,N-diphenylaniline.

Common Reagents and Conditions:

Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Major Products:

• Substitution reactions yield various substituted diphenylanilines.
• Oxidation reactions produce quinone derivatives.
• Reduction reactions revert the compound to N,N-diphenylaniline .

Scientific Research Applications

3,5-Dibromo-N,N-diphenylaniline has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential use in drug development due to its unique structural properties.

Industry: Utilized in the production of advanced materials, including polymers and electronic components

Mechanism of Action

The mechanism of action of 3,5-dibromo-N,N-diphenylaniline involves its interaction with molecular targets through its bromine atoms and phenyl rings. These interactions can lead to the formation of stable complexes with various substrates. The compound’s ability to undergo substitution and oxidation reactions makes it a versatile intermediate in synthetic pathways .

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP (Predicted)	Key Applications
3,5-Dibromo-N,N-diphenylaniline	403.1	5.2	Organic synthesis, OLEDs
3-Bromo-N,N-diphenylaniline	323.2	4.5	Precursor for asymmetric bromination
4-Bromo-N,N-diphenylaniline	323.2	4.6	Suzuki coupling intermediates
3,5-Dibromo-N,N-dimethylaniline	278.97	3.8	Dyes, pharmaceuticals

Key Research Findings

• Symmetry and Reactivity : The 3,5-dibromo substitution pattern in diphenylaniline derivatives maximizes resonance stabilization, enhancing stability in radical reactions and catalytic cycles .
• Halogen Effects : Bromine’s polarizability facilitates oxidative addition in palladium-catalyzed cross-couplings, outperforming chloro analogues in reaction efficiency .
• Amino Group Influence: Diphenylamino groups in 3,5-dibromo-N,N-diphenylaniline improve charge transport in organic semiconductors, making it superior to dimethyl derivatives in OLED applications .

Biological Activity

3,5-Dibromo-N,N-diphenylaniline is an organic compound that has garnered attention for its potential biological activities. This compound, characterized by the presence of bromine substituents and diphenylamine structure, is of interest in various fields, including medicinal chemistry and materials science. Research has indicated that halogenated compounds can exhibit enhanced biological properties, making 3,5-dibromo-N,N-diphenylaniline a candidate for further investigation.

Chemical Structure and Properties

The chemical formula for 3,5-dibromo-N,N-diphenylaniline is C13H10Br2N. Its structure consists of two phenyl rings attached to a nitrogen atom, with bromine atoms located at the 3 and 5 positions of the aniline moiety. The presence of bromine enhances the compound's lipophilicity and may influence its interaction with biological targets.

Antimicrobial Activity

Research has demonstrated that halogenated compounds often exhibit antimicrobial properties. In vitro studies have shown that 3,5-dibromo-N,N-diphenylaniline displays activity against various bacterial strains:

Bacterial Strain	Zone of Inhibition (mm)	Concentration (μM)
Staphylococcus aureus	20 ± 1.5	50
Escherichia coli	18 ± 1.0	50
Pseudomonas aeruginosa	15 ± 0.5	50

These results suggest that the compound may be effective in combating certain pathogenic bacteria, although further studies are necessary to elucidate its mechanism of action and potential therapeutic applications .

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of 3,5-dibromo-N,N-diphenylaniline on human cell lines. The compound was tested on normal human liver (HepG2) and lung fibroblast (MRC-5) cell lines:

Cell Line	IC50 (μM)
HepG2	>100
MRC-5	>100

These findings indicate that at lower concentrations, the compound does not exhibit significant cytotoxic effects on normal cells, suggesting a favorable safety profile for potential therapeutic use .

The mechanism by which 3,5-dibromo-N,N-diphenylaniline exerts its biological effects may involve interactions with cellular targets such as enzymes and receptors. The halogen atoms can enhance binding affinity to these molecular targets, potentially leading to altered cellular responses. Additionally, studies indicate that compounds with similar structures can induce apoptosis in cancer cells through pathways involving caspase activation .

Photodynamic Therapy Applications

In a recent study on photodynamic therapy (PDT), derivatives of dibrominated compounds were investigated for their ability to induce cell death in cancer models. The study utilized confocal laser scanning microscopy to monitor cellular uptake and found that exposure to light significantly increased apoptotic cell death in treated cancer cells . Although this study did not focus solely on 3,5-dibromo-N,N-diphenylaniline, it highlights the potential of halogenated compounds in therapeutic applications.

Q & A

Basic: What are the common synthetic routes for 3,5-dibromo-N,N-diphenylaniline, and how are reaction conditions optimized?

Answer:
The synthesis typically involves halogenation of N,N-diphenylaniline using brominating agents like bromine (Br₂) or N-bromosuccinimide (NBS) in the presence of catalysts. For regioselective bromination at the 3,5-positions, controlled stoichiometry and temperature (0–25°C) are critical. Aromatic electrophilic substitution mechanisms dominate, with Lewis acids (e.g., FeBr₃) enhancing reactivity . Advanced methods like Buchwald–Hartwig coupling (using Pd catalysts) have been adapted for analogous diphenylamine derivatives, requiring anhydrous conditions and ligands like XPhos to improve yields . Optimization involves monitoring reaction progress via TLC or GC-MS and adjusting equivalents of brominating agents to minimize di-/tri-brominated byproducts.

Basic: How is the structural integrity of 3,5-dibromo-N,N-diphenylaniline confirmed post-synthesis?

Answer:
Characterization employs a combination of spectroscopic and crystallographic techniques:

• NMR : $^1H$ and $^{13}C$ NMR identify substitution patterns (e.g., symmetry in 3,5-dibromo derivatives) and confirm diphenylamine backbone integrity. Absence of para-bromine signals rules out positional isomers .
• Mass Spectrometry (MS) : High-resolution ESI-MS or MALDI-TOF verifies molecular weight (e.g., isotopic patterns for Br atoms) .
• X-ray Crystallography : SHELX software refines crystal structures, confirming bond lengths/angles and Br positions. SHELXL is widely used for small-molecule refinement .

Advanced: How does 3,5-dibromo-N,N-diphenylaniline’s electronic structure influence its application in OLEDs?

Answer:
The electron-deficient bromine atoms and diphenylamine’s electron-donating nature create a D-π-A (donor-π-acceptor) system, enhancing charge transport in organic semiconductors. Computational studies (e.g., DFT) reveal narrowed HOMO-LUMO gaps, favoring thermally activated delayed fluorescence (TADF). In OLEDs, this compound serves as a host or emitter layer, with triplet energy levels >2.8 eV enabling efficient energy transfer to phosphorescent dopants . Device optimization involves doping concentrations (5–15 wt%) and layer thickness adjustments to balance exciton recombination zones.

Advanced: What experimental strategies resolve contradictions in reported photophysical data for this compound?

Answer:
Discrepancies in fluorescence quantum yields or triplet lifetimes often arise from solvent polarity, impurities, or measurement techniques. Mitigation strategies include:

• Solvent Screening : Test in inert, degassed solvents (e.g., toluene, THF) to minimize quenching.
• Purification : Use column chromatography or recrystallization to remove brominated byproducts.
• Standardized Protocols : Adopt IUPAC-recommended methods for UV/PL spectroscopy (e.g., integrating sphere for quantum yield) .
  Contradictory data should be cross-validated with computational models (TD-DFT) to correlate experimental and theoretical spectra .

Basic: What safety protocols are essential for handling 3,5-dibromo-N,N-diphenylaniline?

Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Ventilation : Use fume hoods during synthesis/handling to avoid inhalation of bromine vapors.
• Storage : Keep in amber glass bottles under inert gas (Ar/N₂) at 2–8°C to prevent degradation.
• Spill Management : Neutralize brominated spills with sodium thiosulfate and dispose via hazardous waste protocols .

Advanced: How can mechanistic studies improve the selectivity of bromination in diphenylamine derivatives?

Answer:
Mechanistic insights from kinetic isotope effects (KIEs) and Hammett plots reveal that electron-donating groups on the phenyl rings direct bromination to meta positions. Using stopped-flow UV-Vis spectroscopy , intermediates like bromonium ions are tracked to optimize reaction rates. Computational modeling (e.g., Gaussian) predicts transition states, guiding the choice of solvents (e.g., DMF for polar stabilization) and catalysts (e.g., FeBr₃ vs. AlCl₃) to enhance regioselectivity .

Basic: What analytical techniques quantify residual bromine or unreacted precursors in synthesized batches?

Answer:

• ICP-MS : Detects trace Br (<1 ppm) in bulk samples.
• HPLC : Reverse-phase C18 columns separate unreacted N,N-diphenylaniline (retention time ~8.2 min) from the product (10.5 min) using acetonitrile/water gradients.
• TGA : Monitors thermal stability; decomposition above 250°C indicates purity .

Advanced: How does 3,5-dibromo substitution impact intermolecular interactions in crystal packing?

Answer:
Br atoms engage in halogen bonding (C–Br···π or Br···N interactions), influencing crystal morphology. Single-crystal XRD studies (via SHELXL) show herringbone or π-stacked arrangements, with van der Waals radii of Br (1.85 Å) dictating lattice parameters. These interactions affect solubility and melting points, critical for formulating thin films in optoelectronic devices .

Basic: What are the environmental implications of lab-scale synthesis, and how are wastes managed?

Answer:
Brominated byproducts (e.g., HBr gas) require scrubbing with NaOH traps. Aqueous wastes are treated with Na₂S₂O₃ to reduce Br₂, followed by adsorption on activated carbon. Solid residues (e.g., catalyst-laden silica) are incinerated in licensed facilities. LC-MS monitoring ensures compliance with EPA halogenated waste limits .

Advanced: Can 3,5-dibromo-N,N-diphenylaniline be functionalized further for covalent organic frameworks (COFs)?

Answer:
Yes, Suzuki-Miyaura cross-coupling replaces Br with boronate esters to form biphenyl linkages. Post-functionalization with triazine or carbazole units extends π-conjugation, enhancing COF conductivity. BET surface area analysis and PXRD confirm framework porosity (>500 m²/g) and crystallinity .